Cas no 439608-30-7 (5-Methyl-2-(methylthio)benzodoxazole)

• Product Name: 5-Methyl-2-(methylthio)benzodoxazole
• CAS No: 439608-30-7
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 68096
• PubChem ID: 22495806
• Update Time: 2025-04-18

5-Methyl-2-(methylthio)benzodoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Methylthio-6-methylbenzoxazole
• 2-METHYLTHIO-5-METHYLBENZOXAZOLE
• 5-Methyl-2-(methylthio)benzoxazole
• 5-methyl-2-methylsulfanyl-1,3-benzoxazole
• 5-Methyl-2-methylsulfanyl-benzooxazole
• ZTFNBYIVUMSVKZ-UHFFFAOYSA-N
• 439608-30-7
• 5-Methyl-2-(methylsulfanyl)-1,3-benzoxazole
• SCHEMBL539051
• FT-0736791
• 5-methyl-2-(methylthio)benzo[d]oxazole
• DTXSID90626197
• 5-Methyl-2-(methylthio)benzodoxazole

• Inchi： 1S/C9H9NOS/c1-6-3-4-8-7(5-6)10-9(11-8)12-2/h3-5H,1-2H3
• InChI Key： ZTFNBYIVUMSVKZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(C)C=CC=2O1

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.23
• Melting Point: 292 °C
• Boiling Point: 292 ºC
• Flash Point: 130 ºC
• Refractive Index: 1.63
• PSA: 51.33000
• LogP: 2.85810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles